Cas no 99323-92-9 (1-TERT-BUTOXY-1-METHOXY-TRIMETHYLAMINE)

1-TERT-BUTOXY-1-METHOXY-TRIMETHYLAMINE structure
99323-92-9 structure
Product Name:1-TERT-BUTOXY-1-METHOXY-TRIMETHYLAMINE
CAS No:99323-92-9
MF:C8H19NO2
MW:161.24196267128
CID:1992116
PubChem ID:53411023
Update Time:2025-04-21

1-TERT-BUTOXY-1-METHOXY-TRIMETHYLAMINE Chemical and Physical Properties

Names and Identifiers

    • 1-TERT-BUTOXY-1-METHOXY-TRIMETHYLAMINE
    • 1-methoxy-N,N-dimethyl-1-[(2-methylpropan-2-yl)oxy]methanamine
    • AKOS006272416
    • DTXSID70696434
    • 1-tert-Butoxy-1-methoxy-N,N-dimethylmethanamine
    • 99323-92-9
    • SCHEMBL15177569
    • Inchi: 1S/C8H19NO2/c1-8(2,3)11-7(10-6)9(4)5/h7H,1-6H3
    • InChI Key: HLCKECWXRQQQGZ-UHFFFAOYSA-N
    • SMILES: O(C(N(C)C)OC)C(C)(C)C

Computed Properties

  • Exact Mass: 161.141578849Da
  • Monoisotopic Mass: 161.141578849Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 4
  • Complexity: 107
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.2
  • Topological Polar Surface Area: 21.7Ų
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